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Compound of Interest

Compound Name: Einecs 240-219-0

Cat. No.: B15181109

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2-Mercaptobenzothiazole
(MBT), a compound identified by EINECS number 240-219-0, in various organic solvents. It
also elucidates a key biological signaling pathway associated with its toxicological profile,
specifically its mechanism as a contact allergen.

Core Substance Identification

Chemical Name: 2-Mercaptobenzothiazole (MBT) EINECS Number: 240-219-0 CAS Number:
149-30-4 Molecular Formula: C7HsNS2 Molecular Weight: 167.25 g/mol

Solubility in Organic Solvents

2-Mercaptobenzothiazole exhibits a range of solubilities in common organic solvents. The
following table summarizes available quantitative and qualitative solubility data.
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Solvent Solubility Temperature (°C) Citation
Acetone Soluble, 100 g/L Not Specified [1]

Ethyl Acetate Easily Soluble Not Specified [2]
Ethanol Slightly Soluble, 20 Not Specified [1][2]

g/L

Diethyl Ether Slightly Soluble Not Specified [1]
Benzene Slightly Soluble Not Specified [1]
Glacial Acetic Acid Slightly Soluble Not Specified [1]
Chloroform Soluble Not Specified [1]

More easily soluble N
Toluene ) Not Specified [3]
than other materials

100 mg/mL (597.9 N
DMSO Not Specified [4]
mM)

Experimental Protocol: Determination of Solubility
in Organic Solvents

While a specific OECD guideline for solubility in organic solvents is not available, the principles
outlined in OECD Test Guideline 105: Water Solubility can be adapted. The following protocol
describes the flask method, suitable for substances with solubilities above 102 g/L.

Objective: To determine the saturation concentration of 2-Mercaptobenzothiazole in a given
organic solvent at a specific temperature.

Materials:
e 2-Mercaptobenzothiazole (analytical grade)
o Selected organic solvent (analytical grade)

o Glass flasks with stoppers
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o Constant temperature water bath or incubator

o Magnetic stirrer and stir bars or a mechanical shaker

o Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)
e Analytical balance

e High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or other appropriate analytical instrumentation for quantification.

Procedure:

e Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and
the time required to reach equilibrium. A supersaturated solution of MBT in the chosen
solvent is prepared in a flask and stirred at a constant temperature. Samples of the solution
are taken at various time intervals (e.g., 1, 2, 4, 8, 24 hours), clarified by centrifugation or
filtration, and the concentration of MBT is determined. Equilibrium is considered reached
when consecutive measurements are in agreement.

o Definitive Test: a. Several flasks are prepared, and an amount of MBT exceeding that
determined in the preliminary test is added to each flask to ensure a saturated solution. b.
The selected organic solvent is added to each flask. c. The flasks are tightly stoppered and
placed in a constant temperature bath, typically maintained at 20 + 0.5 °C. d. The solutions
are stirred or shaken for a period determined to be sufficient to reach equilibrium from the
preliminary test (typically 24-48 hours). e. After reaching equilibrium, the stirring is stopped,
and the solutions are allowed to stand for a sufficient time to allow for the sedimentation of
undissolved particles. f. A sample of the supernatant is carefully withdrawn. g. The sample is
clarified by centrifugation at a defined speed and duration or by filtration through a
membrane filter compatible with the solvent. It is crucial to ensure that the clarification
process does not alter the concentration of the dissolved MBT. h. The concentration of MBT
in the clear solution is determined using a validated analytical method, such as HPLC.

o Data Analysis: The mean of the concentrations from at least three replicate flasks is
calculated to determine the solubility of MBT in the specific organic solvent at the test
temperature.
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Signaling Pathway: Haptenation and Allergic
Contact Dermatitis

2-Mercaptobenzothiazole is a known contact allergen.[2] Its mechanism of inducing an allergic
response involves a process called haptenation, where the small molecule (hapten) covalently
binds to a larger carrier protein, rendering it immunogenic. The thiol group of MBT is critical to
this process.

The following diagram illustrates the proposed haptenation pathway of 2-
Mercaptobenzothiazole.
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Caption: Proposed haptenation pathway of 2-Mercaptobenzothiazole leading to allergic contact
dermatitis.

This pathway demonstrates the initial oxidation of MBT to its disulfide dimer, MBTS.[4]
Subsequently, MBTS reacts with cysteine residues of skin proteins through a disulfide
exchange mechanism, forming a stable hapten-protein complex. This complex is then
recognized by the immune system, leading to the sensitization and elicitation of an allergic
contact dermatitis response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Solubility and Biological Interactions of
2-Mercaptobenzothiazole (Einecs 240-219-0)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15181109#einecs-240-219-0-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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